Cas no 916737-84-3 (2-Benzofurancarbonitrile, 5-amino-)

• Product Name: 2-Benzofurancarbonitrile, 5-amino-
• CAS No: 916737-84-3
• MF: C₉H₆N₂O
• MW: 158.15674161911
• CID: 996835
• PubChem ID: 45122650
• Update Time: 2025-04-20

2-Benzofurancarbonitrile, 5-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarbonitrile, 5-amino-
• 2-Benzofurancarbonitrile,5-amino-
• 916737-84-3
• 5-aminobenzofuran-2-carbonitrile
• SCHEMBL3999399
• 5-amino-2-cyanobenzofuran
• UCCXRMZSRHGTSP-UHFFFAOYSA-N
• DB-269698
• 2-Benzofurancarbonitrile, 5-amino-

• Inchi： 1S/C9H6N2O/c10-5-8-4-6-3-7(11)1-2-9(6)12-8/h1-4H,11H2
• InChI Key： UCCXRMZSRHGTSP-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 158.048012819g/mol
• Monoisotopic Mass: 158.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63Ų